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Compound of Interest

Compound Name: 2-(Chloromethyl)-5-methylpyridine

CAS No.: 767-01-1

Cat. No.: B1297004 Get Quote

Technical Guide & Safety Profile: 2-(Chloromethyl)-5-methylpyridine

Document Control:

Subject: 2-(Chloromethyl)-5-methylpyridine (and its Hydrochloride Salt)

CAS: 7501-57-7 (Free Base) | 10082-99-2 (Hydrochloride)

Version: 1.0 (Research Grade)

Executive Summary
2-(Chloromethyl)-5-methylpyridine (also known as 5-methyl-2-picolyl chloride) is a critical

heterocyclic building block used in the synthesis of agrochemicals and pharmaceutical

scaffolds.[1] It acts as a potent electrophile, allowing the introduction of the 5-methylpyridine

moiety via nucleophilic substitution.

Critical Technical Insight: This compound exhibits significant thermodynamic instability in its

free base form. It undergoes rapid intermolecular self-quaternization (polymerization) at room

temperature, forming insoluble, colored quaternary ammonium salts. Consequently, it is almost

exclusively stored and transported as the hydrochloride salt, which must be "free-based"

immediately prior to use.
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Chemical Identity & Physical Dynamics
Unlike standard reagents, the handling of this material requires an understanding of its dual-

state nature (Salt vs. Free Base).

Physical Properties Table
Property

Free Base (Active
Reagent)

Hydrochloride Salt
(Storage Form)

CAS Number 7501-57-7 10082-99-2

Formula

Molecular Weight 141.60 g/mol 178.06 g/mol

Physical State Colorless to yellow oil
White to off-white crystalline

solid

Melting Point N/A (Liquid at RT) 120–124 °C (dec.)

Solubility
DCM, Chloroform, Ethyl

Acetate
Water, Methanol, DMSO

Stability Unstable (Hours at RT) Stable (Months at -20°C)

The Instability Mechanism (Self-Quaternization)
Researchers must understand why the free base degrades. The pyridine nitrogen lone pair is

nucleophilic, while the chloromethyl group is highly electrophilic. In the absence of acid (which

protonates the nitrogen), one molecule attacks another, leading to a chain reaction.

Figure 1: Self-Quaternization Pathway vs. Acid Stabilization
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Caption: The free base undergoes bimolecular nucleophilic substitution (

), leading to polymerization. Protonation (HCl salt) blocks the nitrogen lone pair, preventing this
reaction.

Comprehensive Hazard Profiling
This compound is an alkylating agent.[2] Its hazards extend beyond simple corrosivity; it can

modify DNA and proteins.

GHS Classification (Primary Hazards)
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).

Serious Eye Damage: Category 1 (Irreversible damage).

Acute Toxicity: Category 4 (Oral/Inhalation).

Sensitization: Potential skin sensitizer.[3]

Specific Researcher Warnings
Vesicant Activity: Like many picolyl and benzyl chlorides, this compound can act as a

vesicant (blister agent). Delayed blistering may occur hours after exposure.
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Lachrymator: Vapors are highly irritating to the eyes and mucous membranes. Do not handle

outside a fume hood.

Runaway Polymerization: Attempting to distill the free base at high temperatures can lead to

rapid, exothermic polymerization and vessel rupture.

Operational Protocol: Generation of the Free Base
Since the commercial material is the HCl salt, but most nucleophilic substitutions require the

free base, the following protocol is the industry standard for in situ generation.

Prerequisites:

Solvent: Dichloromethane (DCM) or Diethyl Ether (

).

Base: Saturated aqueous Sodium Bicarbonate (

) or 1M NaOH.

Temperature: 0°C (Ice bath).

Figure 2: Free Base Generation Workflow
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Caption: Workflow for liberating the reactive free base. Speed and low temperature are critical

to prevent degradation.

Step-by-Step Methodology:
Suspension: Suspend the calculated amount of 2-(chloromethyl)-5-methylpyridine
hydrochloride in DCM (approx. 10 mL per gram).
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Neutralization: Cool to 0°C. Slowly add an equal volume of saturated

or 1M NaOH while stirring vigorously.

Extraction: Separate the organic layer. Extract the aqueous layer once more with DCM.

Drying: Dry the combined organics over anhydrous

or

. Filter rapidly.

Concentration (Optional but Risky): If concentration is required, use a rotary evaporator with

a bath temperature < 25°C. Do not dry to completion if possible; use the solution directly to

minimize polymerization risk.

Synthesis & Reactivity Profile
Primary Reaction: Nucleophilic Substitution ( )
The chloromethyl group is a prime target for nucleophiles (amines, thiols, alkoxides).

Reaction Type:

Attack.

Mechanism: The nucleophile attacks the methylene carbon, displacing the chloride ion.

Common Application: Synthesizing pyridine-containing ligands or drug scaffolds (e.g.,

analogs of antihistamines or neonicotinoids).

Synthesis of the Core Material
If the material is unavailable commercially, it is synthesized from 2,5-Lutidine (2,5-

Dimethylpyridine) or 2-Hydroxymethyl-5-methylpyridine.

Route A (From Alcohol): Reaction of 2-hydroxymethyl-5-methylpyridine with Thionyl Chloride

(

) in DCM.
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Route B (From N-Oxide): Boekelheide rearrangement of 2,5-lutidine N-oxide (less common

in modern medicinal chemistry due to lower yields).

Emergency Response & First Aid
Scenario Immediate Action

Skin Contact

IMMEDIATE: Wash with soap and water for 15+

mins. Remove contaminated clothing.[4] Treat

as a potential chemical burn.

Eye Contact

Rinse cautiously with water for 15 mins.[4]

Remove contact lenses.[4] Seek immediate

ophthalmological attention.

Inhalation

Move to fresh air. If breathing is difficult,

administer oxygen. Monitor for delayed

pulmonary edema.

Spill

Evacuate area. Wear SCBA and chemical-

resistant suit. Absorb with sand/vermiculite. Do

not use combustible materials (sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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